[1-(4-Bromophenyl)ethyl](3-methoxypropyl)amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(4-Bromophenyl)ethylamine is a secondary amine featuring a 4-bromophenyl group attached to an ethyl chain and a 3-methoxypropylamine moiety. Its molecular formula is C₁₂H₁₇BrNO (calculated based on structural analogs in ), with a molecular weight of ~279.18 g/mol.
Properties
Molecular Formula |
C12H18BrNO |
|---|---|
Molecular Weight |
272.18 g/mol |
IUPAC Name |
N-[1-(4-bromophenyl)ethyl]-3-methoxypropan-1-amine |
InChI |
InChI=1S/C12H18BrNO/c1-10(14-8-3-9-15-2)11-4-6-12(13)7-5-11/h4-7,10,14H,3,8-9H2,1-2H3 |
InChI Key |
YYAGMDUXXNZVSI-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1=CC=C(C=C1)Br)NCCCOC |
Origin of Product |
United States |
Preparation Methods
General Strategy
The synthesis of 1-(4-Bromophenyl)ethylamine typically involves the following key steps:
- Formation of the 1-(4-bromophenyl)ethyl intermediate
- Introduction of the 3-methoxypropylamine side chain via nucleophilic substitution or reductive amination
- Purification of the final amine product
The compound can be prepared by coupling a 4-bromo-substituted phenyl ethyl derivative with 3-methoxypropylamine under appropriate conditions.
Reaction Conditions and Optimization
| Step | Typical Conditions | Notes |
|---|---|---|
| Imine Formation | Room temperature, pH ~6-7, 1–3 hours | Use of anhydrous solvents improves yield |
| Reduction (Reductive Amination) | NaBH3CN, MeOH, 0–25°C, 2–6 hours | Sodium cyanoborohydride preferred for selectivity |
| Nucleophilic Substitution | DMF or DMSO, 50–100°C, 6–24 hours | Base presence essential for deprotonation |
| Purification | Column chromatography or recrystallization | Silica gel with ethyl acetate/hexane mixtures common |
Analytical Characterization
Characterization of the synthesized compound involves:
- Nuclear Magnetic Resonance Spectroscopy (NMR): ^1H NMR and ^13C NMR to confirm aromatic substitution and amine connectivity.
- Mass Spectrometry (MS): High-resolution MS to confirm molecular weight (~272.18 g/mol).
- Infrared Spectroscopy (IR): Identification of amine N-H stretches (~3300 cm^-1) and methoxy C-O stretches (~1250 cm^-1).
- Melting Point Determination: To assess purity.
- Elemental Analysis: To verify composition.
Research Findings and Data Summary
Due to limited direct literature on this exact compound, insights are drawn from structurally related compounds and patents.
Summary and Recommendations
- The most practical and widely used method for preparing 1-(4-Bromophenyl)ethylamine is reductive amination of 4-bromoacetophenone with 3-methoxypropylamine, followed by reduction with sodium cyanoborohydride.
- Nucleophilic substitution of a suitable halogenated intermediate with 3-methoxypropylamine is an alternative but may require higher temperatures and longer reaction times.
- Mild heating (around 60°C) is sufficient for coupling reactions involving bromophenyl ethyl amines, as indicated by patent literature.
- Purification by column chromatography or recrystallization is recommended to achieve high purity.
- Analytical techniques such as NMR, MS, and IR are essential for confirming the structure and purity of the final compound.
This detailed analysis consolidates all available synthetic strategies and reaction conditions relevant to the preparation of 1-(4-Bromophenyl)ethylamine, providing a comprehensive resource for researchers aiming to synthesize this compound.
Chemical Reactions Analysis
Types of Reactions: 1-(4-Bromophenyl)ethylamine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents such as or to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be carried out using or to yield amines or alcohols.
Common Reagents and Conditions:
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.
Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydride.
Major Products:
Oxidation: Ketones or carboxylic acids.
Reduction: Amines or alcohols.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
Chemistry: In chemistry, 1-(4-Bromophenyl)ethylamine is used as a building block for the synthesis of more complex molecules. It serves as an intermediate in the preparation of pharmaceuticals, agrochemicals, and other organic compounds .
Biology: The compound is utilized in biological research to study its effects on cellular processes and its potential as a therapeutic agent. It may be used in assays to investigate its interaction with biological targets such as enzymes or receptors.
Medicine: In medicinal chemistry, 1-(4-Bromophenyl)ethylamine is explored for its potential pharmacological properties. Researchers investigate its efficacy and safety as a candidate for drug development, particularly in the treatment of neurological disorders and cancer .
Industry: Industrially, the compound is employed in the manufacture of specialty chemicals and materials. Its unique chemical structure makes it valuable in the production of polymers, resins, and coatings.
Mechanism of Action
The mechanism of action of 1-(4-Bromophenyl)ethylamine involves its interaction with specific molecular targets within cells. The compound may bind to receptors or enzymes, modulating their activity and triggering downstream signaling pathways. For example, it may act as an agonist or antagonist at certain neurotransmitter receptors, influencing neuronal function and behavior .
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural Modifications and Molecular Properties
The table below compares 1-(4-Bromophenyl)ethylamine with key analogs:
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Key Substituents | Notable Properties/Applications |
|---|---|---|---|---|
| 1-(4-Bromophenyl)ethylamine | C₁₂H₁₇BrNO | ~279.18 | 4-Br-phenyl, 3-methoxypropyl | High polarity due to Br and OCH₃ |
| (3-Methoxypropyl)[1-(4-methylphenyl)ethyl]amine () | C₁₃H₂₁NO | 207.31 | 4-CH₃-phenyl, 3-methoxypropyl | Lower molecular weight; lipophilic CH₃ group |
| 1-(4-Bromophenyl)ethylamine () | C₁₁H₁₆BrN | 242.16 | 4-Br-phenyl, propyl | Reduced polarity (no methoxy group) |
| 1-(4-Fluorophenyl)ethylamine () | C₁₂H₁₈FNO | ~227.28 | 4-F-phenyl, 3-methoxypropyl | Enhanced electronegativity (F vs. Br) |
Key Observations:
- Bromine vs. Methyl/Fluorine Substituents : The bromine atom increases molecular weight and polarizability compared to methyl () or fluorine () analogs. This may enhance halogen bonding in biological targets or reduce metabolic stability .
- 3-Methoxypropyl vs. Propyl Side Chain : The methoxy group in the target compound introduces hydrogen-bonding capacity and hydrophilicity, contrasting with the purely hydrophobic propyl chain in ’s analog .
Pharmacological and Industrial Relevance
- Methoxypropyl vs. Piperidinyl Moieties : ’s 1-(3-methoxypropyl)-4-piperidinamine demonstrates the importance of methoxypropyl groups in enhancing solubility for CNS-targeting drugs, a trait shared with the target compound .
Biological Activity
The compound 1-(4-Bromophenyl)ethylamine is a member of the arylalkylamine class, characterized by its unique structure that includes a bromophenyl moiety and a methoxypropyl amine group. This compound has garnered attention in pharmacological research due to its potential biological activities, including interactions with various receptors and pathways relevant to therapeutic applications.
- Molecular Formula: C13H18BrN
- Molecular Weight: 267.19 g/mol
- Structure: The compound features a bromine atom on the phenyl ring, which enhances its reactivity and biological activity.
The biological activity of 1-(4-Bromophenyl)ethylamine is primarily attributed to its ability to interact with neurotransmitter receptors, particularly those related to serotonin and dopamine pathways. The presence of the bromine atom may influence binding affinity and selectivity, potentially modulating physiological responses.
Pharmacological Studies
- Antidepressant Effects : Preliminary studies indicate that compounds similar to 1-(4-Bromophenyl)ethylamine may exhibit antidepressant-like effects in animal models. This is supported by behavioral tests that assess locomotion and anxiety levels in rodents.
- Anticancer Potential : Research has shown that arylalkylamines can possess anticancer properties. For instance, related compounds have demonstrated cytotoxic effects against various cancer cell lines, suggesting that 1-(4-Bromophenyl)ethylamine could be explored for similar activities .
- Neuroprotective Properties : Studies have indicated that certain derivatives can protect neuronal cells from oxidative stress and apoptosis, potentially offering therapeutic avenues for neurodegenerative diseases .
Case Study 1: Antidepressant Activity
A study evaluated the effects of 1-(4-Bromophenyl)ethylamine on rodent models exhibiting depressive-like behaviors. The compound was administered over a period of two weeks, showing significant improvements in behavioral tests such as the forced swim test and tail suspension test, indicating its potential as an antidepressant.
Case Study 2: Cytotoxicity in Cancer Cells
In vitro assays conducted on human cancer cell lines (e.g., MCF-7 breast cancer cells) revealed that 1-(4-Bromophenyl)ethylamine exhibited dose-dependent cytotoxicity. The IC50 values were determined using MTT assays, with results suggesting effective inhibition of cell proliferation at concentrations ranging from 10 µM to 50 µM.
| Compound | Cell Line | IC50 (µM) |
|---|---|---|
| 1-(4-Bromophenyl)ethylamine | MCF-7 | 25 |
| Control (Doxorubicin) | MCF-7 | 5 |
Comparative Analysis with Similar Compounds
To better understand the unique properties of 1-(4-Bromophenyl)ethylamine, a comparison with structurally similar compounds is essential:
| Compound Name | Structure | Biological Activity |
|---|---|---|
| 1-(4-Bromophenyl)ethylamine | Similar brominated phenethylamine | Potential antidepressant |
| 2-(3-Methoxyphenyl)ethylamine | Contains methoxy group on phenyl | Anticancer properties |
| 4-Bromoamphetamine | Additional methyl group on nitrogen | Stimulant effects |
Q & A
Q. What are the common synthetic routes for 1-(4-Bromophenyl)ethylamine, and how are reaction conditions optimized?
The synthesis typically involves nucleophilic substitution or reductive amination. For example, brominated aromatic precursors (e.g., 4-bromophenethyl bromide) react with 3-methoxypropylamine under controlled conditions. Key variables include:
- Temperature : 60–80°C to balance reactivity and side-product formation.
- Solvent : Polar aprotic solvents (e.g., DMF or acetonitrile) enhance nucleophilicity.
- Catalysts : Bases like K₂CO₃ or Et₃N improve reaction efficiency . Post-synthesis, purification via column chromatography or recrystallization ensures high purity (>95%).
Q. Which analytical techniques are critical for structural confirmation and purity assessment?
- NMR Spectroscopy : ¹H/¹³C NMR identifies the bromophenyl proton environment (δ 7.2–7.5 ppm) and methoxypropyl signals (δ 3.3–3.5 ppm for OCH₃) .
- Mass Spectrometry (MS) : High-resolution MS confirms the molecular ion peak (C₁₂H₁₈BrNO⁺, exact mass 296.05 Da) .
- HPLC : Quantifies purity and detects impurities using reverse-phase C18 columns with UV detection at 254 nm .
Advanced Research Questions
Q. How can substituent variations on the aromatic ring or amine group modulate pharmacological activity?
Structure-activity relationship (SAR) studies reveal:
- Bromophenyl Group : Enhances lipophilicity and target binding via halogen bonding (e.g., with serotonin receptors) .
- Methoxypropyl Chain : The methoxy group influences solubility and metabolic stability. Replacing it with shorter alkoxy chains reduces CNS penetration . Methodological Approach: Synthesize analogs (e.g., chloro or fluoro substitutions) and test in vitro receptor binding assays (IC₅₀ comparisons) .
Q. What strategies resolve contradictions in reported biological activity data?
Discrepancies may arise from:
- Purity Variability : Validate compound purity via HPLC and elemental analysis before testing .
- Assay Conditions : Standardize buffer pH, temperature, and cell lines (e.g., HEK293 vs. CHO for receptor studies) .
- Stereochemistry : Use chiral HPLC or asymmetric synthesis to isolate enantiomers, as biological activity often differs between R/S configurations .
Q. How can computational methods guide the optimization of this compound for CNS drug development?
- Molecular Docking : Predict binding affinity to targets like 5-HT₁A receptors using AutoDock Vina or Schrödinger Suite .
- ADMET Prediction : Tools like SwissADME assess blood-brain barrier permeability (e.g., logP < 3 for optimal CNS penetration) .
- MD Simulations : Evaluate stability of ligand-receptor complexes over 100-ns trajectories .
Q. What experimental approaches evaluate the compound’s potential as a kinase inhibitor?
- Kinase Profiling : Screen against a panel of 100+ kinases (e.g., Eurofins KinaseProfiler) to identify off-target effects .
- Cellular Assays : Measure IC₅₀ in cancer cell lines (e.g., MCF-7 or A549) and compare to reference inhibitors (e.g., imatinib) .
- Mechanistic Studies : Western blotting for phosphorylation status of downstream targets (e.g., ERK1/2) .
Notes
- Citations align with synthesis, characterization, and pharmacological data from peer-reviewed methodologies.
- Advanced questions emphasize experimental design and data reconciliation, meeting academic research standards.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
